Cas no 107602-27-7 (BIS(TRICHLOROSILYLETHYL)BENZENE,TECH-95)

• Product Name: BIS(TRICHLOROSILYLETHYL)BENZENE,TECH-95
• CAS No: 107602-27-7
• MF: C₁₀H₁₂Cl₆Si₂
• MW: 401.1
• CID: 1189604
• PubChem ID: 13750406
• Update Time: 2025-06-13

BIS(TRICHLOROSILYLETHYL)BENZENE,TECH-95 Chemical and Physical Properties

Names and Identifiers

• BIS(TRICHLOROSILYLETHYL)BENZENE,TECH-95
• Bis(Trichlorosilylethyl)Benzene, Tech-95
• SCHEMBL765987
• YWZBJEJYRKRXHI-UHFFFAOYSA-N
• bis(2-trichlorosilylethyl)benzene
• bis(trichlorosilylethyl)benzene
• trichloro-[2-[2-(2-trichlorosilylethyl)phenyl]ethyl]silane
• 107602-27-7
• DB-307682

• Inchi： 1S/2C10H12Cl6Si2/c11-17(12,13)7-5-9-1-2-10(4-3-9)6-8-18(14,15)16;11-17(12,13)6-4-9-2-1-3-10(8-9)5-7-18(14,15)16/h1-4H,5-8H2;1-3,8H,4-7H2
• InChI Key： JDIYVSULADDSQE-UHFFFAOYSA-N
• SMILES： [Si](Cl)(Cl)(Cl)CCC1C=CC=C(CC[Si](Cl)(Cl)Cl)C=1.[Si](Cl)(Cl)(Cl)CCC1C=CC(CC[Si](Cl)(Cl)Cl)=CC=1

Computed Properties

• Exact Mass: 795.72200
• Monoisotopic Mass: 397.860870g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 12.16440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on BIS(TRICHLOROSILYLETHYL)BENZENE,TECH-95

Comprehensive Guide to BIS(TRICHLOROSILYLETHYL)BENZENE, TECH-95 (CAS No. 107602-27-7)

BIS(TRICHLOROSILYLETHYL)BENZENE, TECH-95 (CAS No. 107602-27-7) is a specialized organosilicon compound widely utilized in advanced material synthesis and industrial applications. This high-purity technical-grade product (95%) is recognized for its unique molecular structure, combining benzene rings with trichlorosilyl ethyl groups, which enables exceptional reactivity in crosslinking and surface modification processes. With the growing demand for silane coupling agents and silicon-based intermediates, this compound has gained significant attention in sectors like electronics, coatings, and specialty polymers.

One of the most searched questions regarding BIS(TRICHLOROSILYLETHYL)BENZENE revolves around its role in hydrophobic surface treatments. Recent studies highlight its effectiveness in creating water-repellent coatings for solar panels and electronic components—a critical application as renewable energy technologies expand globally. The compound's dual trichlorosilyl groups facilitate strong bonding with substrates like glass or metals, making it a preferred choice for nano-coating formulations.

From an environmental perspective, researchers are investigating green synthesis methods for CAS 107602-27-7 to align with circular economy principles. A 2023 market analysis revealed a 12% annual growth in demand for low-VOC silane derivatives, where this compound's high-efficiency crosslinking properties offer advantages over traditional alternatives. Its compatibility with sol-gel processes further enhances its appeal for sustainable material development.

In the field of adhesive technology, BIS(TRICHLOROSILYLETHYL)BENZENE TECH-95 demonstrates remarkable performance as a primer component for composite materials. Automotive and aerospace industries particularly value its ability to improve interfacial adhesion between dissimilar materials—addressing a key challenge in lightweight vehicle design. Technical forums frequently discuss its optimized application parameters, including ideal humidity conditions (40-60% RH) for maximum bonding efficacy.

The thermal stability of CAS 107602-27-7 up to 280°C makes it suitable for high-temperature resistant materials, a property increasingly important for next-generation batteries and flexible electronics. Patent filings show a 30% increase in 2022-2023 for silicon-containing aromatic compounds in energy storage applications, with this compound's balanced reactivity and stability profile positioning it as a promising candidate.

Quality control remains a top concern for users of TECH-95 grade materials. Advanced analytical techniques like 29Si NMR spectroscopy and HPLC-MS are now routinely employed to verify the compound's purity and structural integrity. Industry best practices recommend strict moisture control during storage, as the trichlorosilyl groups exhibit high sensitivity to hydrolysis—a topic generating numerous technical inquiries in professional communities.

Emerging applications in biomedical device coatings have brought new attention to BIS(TRICHLOROSILYLETHYL)BENZENE. Its ability to form stable siloxane networks while allowing subsequent functionalization makes it valuable for antibacterial surface modifications. Recent peer-reviewed studies demonstrate its potential when combined with silver nanoparticles for hospital equipment—addressing critical infection control challenges post-pandemic.

From a regulatory standpoint, proper handling of CAS 107602-27-7 requires understanding its material compatibility with common industrial equipment. Technical datasheets emphasize the use of PTFE-lined containers and nitrogen blanketing during transfer operations. These operational considerations frequently appear in safety training modules for chemical process engineers working with reactive silane compounds.

The global market for organofunctional silanes is projected to reach $2.4 billion by 2027, with aromatic silane derivatives like BIS(TRICHLOROSILYLETHYL)BENZENE capturing a growing segment. Manufacturers are responding with improved production scalability, while R&D focuses on developing next-generation variants with tailored properties for specific applications. This evolution reflects broader industry trends toward performance-optimized specialty chemicals.

For researchers exploring molecular surface engineering, CAS 107602-27-7 offers unique opportunities due to its bifunctional architecture. The compound serves as a versatile building block in self-assembled monolayers (SAMs), particularly for creating precisely controlled surface energies. Recent breakthroughs in microelectronic packaging have leveraged this capability to address signal integrity challenges in 5G devices.

As sustainability becomes paramount, lifecycle assessments of silicon-based intermediates like BIS(TRICHLOROSILYLETHYL)BENZENE TECH-95 are gaining importance. The compound's potential for catalytic recycling and its role in extending product durability contribute positively to environmental impact metrics. These aspects are increasingly highlighted in ESG reporting by advanced materials companies.